N-[(2Z)-5-ethyl-1,3,4-thiadiazol-2(3H)-ylidene]-4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

• Molecular Formula: C15H17N5OS2
• Molecular Weight: 347.5 g/mol
• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-propyl-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H17N5OS2/c1-3-7-10-12(23-15(16-10)20-8-5-6-9-20)13(21)17-14-19-18-11(4-2)22-14/h5-6,8-9H,3-4,7H2,1-2H3,(H,17,19,21)
• InChI Key: KEBYMEJWFXRWOU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SC(=N1)N2C=CC=C2)C(=O)NC3=NN=C(S3)CC

Description

N-[(2Z)-5-ethyl-1,3,4-thiadiazol-2(3H)-ylidene]-4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide, often referred to as ETPTC , is a fascinating compound with a complex structure. Let’s break it down:

Core Structure: ETPTC contains a 1,3-thiazole ring fused with a 1,3,4-thiadiazole ring. These heterocyclic rings contribute to its diverse properties.

Functional Groups:

Preparation Methods

Synthetic Routes::

Condensation Reaction:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

ETPTC’s versatility makes it valuable in various fields:

Mechanism of Action

Targets: ETPTC likely interacts with cellular proteins or enzymes.

Pathways: Further research is needed to elucidate specific pathways.

Comparison with Similar Compounds

Uniqueness: ETPTC’s combination of thiazole, thiadiazole, and pyrrole rings sets it apart.

Similar Compounds: